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Compound of Interest

Compound Name: Solvent green 3

Cat. No.: B1669087

Solubility Profile of Solvent Green 3: A Technical
Guide

This technical guide provides a comprehensive overview of the solubility of Solvent Green 3 in
various organic solvents. The information is intended for researchers, scientists, and
professionals in drug development and other fields where this dye is utilized. The data is
presented in a clear, tabular format for easy comparison, followed by a general experimental
workflow for solubility determination.

Data Presentation: Solubility of Solvent Green 3

Solvent Green 3, a synthetic anthraquinone dye, exhibits a range of solubilities in different
organic solvents, a critical factor for its application in various formulations. As a lipophilic dye, it
is generally soluble in nonpolar organic solvents and insoluble in water. The following table
summarizes the quantitative solubility data gathered from various technical sources.
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Organic Solvent Chemical Class Solubility Temperature

Acetone Ketone 0.8 g/L[1][2][3] 20°C[3]

Benzene Aromatic Hydrocarbon  Soluble[1][4][5][6] Not Specified

Butyl Acetate Ester 3 g/L[1][2][3] 20°C[3]
Chlorinated »

Chloroform Soluble[1][4][5][6] Not Specified
Hydrocarbon

_ Chlorinated

Dichloromethane 20 g/L[1][2][3] 20°C[3]
Hydrocarbon

Dimethylformamide ) »
Amide Soluble[1][5][6] Not Specified

(DMF)

Dimethyl Sulfoxide ) Slightly Soluble[7][8] N
Sulfoxide Not Specified

(DMSO) [9]

Ethanol Alcohol 0.1 g/L[1][2][3] 20°CJ[3]

Ethyl Acetate Ester Slightly Soluble[10] Not Specified

Slightly Soluble[7][8] »
Methanol Alcohol Not Specified
[9][10]

Methylbenzene )
Aromatic Hydrocarbon 20 g/L[1][2][3] 20°C[3]

(Toluene)

Pyridine Heterocyclic Aromatic 1%[11][12] Not Specified

Xylene Aromatic Hydrocarbon  Soluble[1][5][6] Not Specified

Note: The term "Soluble" indicates that while the substance is known to dissolve, specific
quantitative data was not available in the reviewed sources. "Slightly Soluble" suggests a low
but measurable solubility. The absence of a specified temperature indicates that the source

material did not provide this experimental detail.

Experimental Protocols
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Detailed, standardized experimental protocols for determining the solubility of Solvent Green 3
were not explicitly available in the public domain literature reviewed. However, a general
methodology for determining the solubility of a compound like Solvent Green 3 in an organic
solvent can be outlined. The most common method is the isothermal equilibrium method.

Objective: To determine the saturation concentration of Solvent Green 3 in a specific organic
solvent at a constant temperature.

Materials:

e Solvent Green 3 (high purity)

o Selected organic solvent (analytical grade)

o Temperature-controlled shaker or incubator

e Analytical balance

o Centrifuge

e Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system
¢ Volumetric flasks and pipettes

o Syringe filters (chemically compatible with the solvent)

Procedure:

» Preparation of Supersaturated Solution: An excess amount of Solvent Green 3 is added to a
known volume of the organic solvent in a sealed container.

» Equilibration: The container is placed in a temperature-controlled shaker and agitated for a
prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached. The constant
temperature is crucial.

e Phase Separation: The suspension is allowed to stand at the same constant temperature to
allow the undissolved solid to settle. For finer particles, centrifugation at the same
temperature is employed to achieve a clear separation of the solid and liquid phases.
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e Sample Extraction: A known volume of the clear supernatant is carefully withdrawn using a
pipette. To ensure no solid particles are transferred, the sample is typically passed through a
syringe filter.

o Quantification: The concentration of Solvent Green 3 in the filtered supernatant is
determined using a suitable analytical technique.

o UV-Vis Spectrophotometry: A calibration curve is first established using standard solutions
of known concentrations. The absorbance of the sample is then measured at the
wavelength of maximum absorbance (Amax) for Solvent Green 3, and the concentration
is calculated from the calibration curve.

o HPLC: Similar to spectrophotometry, a calibration curve is generated. The sample is
injected into the HPLC system, and the peak area corresponding to Solvent Green 3 is
used to determine its concentration.

o Data Reporting: The solubility is typically reported in units such as grams per liter (g/L) or
milligrams per milliliter (mg/mL) at the specified temperature.

Visualizations

The following diagrams illustrate the logical workflow for determining and applying solubility
data for Solvent Green 3.
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Caption: Workflow for Experimental Determination of Solvent Green 3 Solubility.
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Caption: Logical Flow for Solvent Selection Based on Solubility Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. China Solvent Green 3 / CAS 128-80-3 factory and manufacturers | Precise Color
[precisechem.com]

4. Page loading... [wap.guidechem.com]
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8. Solvent Green 3 CAS#: 128-80-3 [m.chemicalbook.com]

9. 128-80-3 CAS MSDS (Solvent Green 3) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

10. Cyanine Green G Base | C28H22N202 | CID 31416 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. Solvent Green 3 Dye content 95 128-80-3 [sigmaaldrich.com]
12. Solvent Green 3 Dye content 95 128-80-3 [sigmaaldrich.com]

To cite this document: BenchChem. [Solubility of Solvent Green 3 in different organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669087#solubility-of-solvent-green-3-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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